DOTA-glycyl-glycyl-glycyl-(4-nitrophenyl)alanine amide
DOTA-glycyl-glycyl-glycyl-(4-nitrophenyl)alanine amide
Brand Name:
Vulcanchem
CAS No.:
149206-86-0
VCID:
VC0115967
InChI:
InChI=1S/C31H46N10O13/c32-23(13-21-1-3-22(4-2-21)41(53)54)31(52)36-26(44)16-34-24(42)14-33-25(43)15-35-27(45)17-37-5-7-38(18-28(46)47)9-11-40(20-30(50)51)12-10-39(8-6-37)19-29(48)49/h1-4,23H,5-20,32H2,(H,33,43)(H,34,42)(H,35,45)(H,46,47)(H,48,49)(H,50,51)(H,36,44,52)/t23-/m0/s1
SMILES:
C1CN(CCN(CCN(CCN1CC(=O)NCC(=O)NCC(=O)NCC(=O)NC(=O)C(CC2=CC=C(C=C2)[N+](=O)[O-])N)CC(=O)O)CC(=O)O)CC(=O)O
Molecular Formula:
C31H46N10O13
Molecular Weight:
766.766
DOTA-glycyl-glycyl-glycyl-(4-nitrophenyl)alanine amide
CAS No.: 149206-86-0
Main Products
VCID: VC0115967
Molecular Formula: C31H46N10O13
Molecular Weight: 766.766
CAS No. | 149206-86-0 |
---|---|
Product Name | DOTA-glycyl-glycyl-glycyl-(4-nitrophenyl)alanine amide |
Molecular Formula | C31H46N10O13 |
Molecular Weight | 766.766 |
IUPAC Name | 2-[4-[2-[[2-[[2-[[2-[[(2S)-2-amino-3-(4-nitrophenyl)propanoyl]amino]-2-oxoethyl]amino]-2-oxoethyl]amino]-2-oxoethyl]amino]-2-oxoethyl]-7,10-bis(carboxymethyl)-1,4,7,10-tetrazacyclododec-1-yl]acetic acid |
Standard InChI | InChI=1S/C31H46N10O13/c32-23(13-21-1-3-22(4-2-21)41(53)54)31(52)36-26(44)16-34-24(42)14-33-25(43)15-35-27(45)17-37-5-7-38(18-28(46)47)9-11-40(20-30(50)51)12-10-39(8-6-37)19-29(48)49/h1-4,23H,5-20,32H2,(H,33,43)(H,34,42)(H,35,45)(H,46,47)(H,48,49)(H,50,51)(H,36,44,52)/t23-/m0/s1 |
Standard InChIKey | YTXMXUAUNMRXHV-QHCPKHFHSA-N |
SMILES | C1CN(CCN(CCN(CCN1CC(=O)NCC(=O)NCC(=O)NCC(=O)NC(=O)C(CC2=CC=C(C=C2)[N+](=O)[O-])N)CC(=O)O)CC(=O)O)CC(=O)O |
Synonyms | DOTA-glycyl-glycyl-glycyl-(4-nitrophenyl)alanine amide |
Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume